T-2 Toxin Glucuronide
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Description
T-2 Toxin Glucuronide is a modified form of T-2 toxin, which is a trichothecene mycotoxin . It is produced by different Fusarium species and is known for its potent toxic effects, including immunotoxicity, neurotoxicity, and reproductive toxicity . T-2 toxin is the most toxic trichothecene mycotoxin .
Synthesis Analysis
The enzymes CYP3A4 and carboxylesterase contribute to T-2 toxin metabolism, with 3′-hydroxy-T-2 toxin and HT-2 toxin as the corresponding primary products . T-2–3-glucoside results from hydrolyzation of the corresponding parent mycotoxin and other metabolites by the intestinal microbiota, which leads to enhanced toxicity .
Chemical Reactions Analysis
T-2–3-glucoside results from hydrolyzation of the corresponding parent mycotoxin and other metabolites by the intestinal microbiota . This leads to enhanced toxicity .
Mechanism of Action
T-2 toxin can enter brain tissue by crossing the blood–brain barrier and leads to congestion, swelling, and even apoptosis of neurons . T-2 toxin is known for its inhibitory effect on eukaryotic protein synthesis . Moreover, T-2 toxin has the potential to trigger hypoxia in cells, which is related to activation of hypoxia-inducible factor and the release of exosomes, leading to immunotoxicity .
Safety and Hazards
properties
CAS RN |
98760-43-1 |
---|---|
Product Name |
T-2 Toxin Glucuronide |
Molecular Formula |
C₃₀H₄₂O₁₅ |
Molecular Weight |
642.65 |
synonyms |
Spiro[2,5-methano-1-benzoxepin-10,2’-oxirane], β-D-Glucopyranosiduronic Acid Deriv.; Trichothecane, β-D-Glucopyranosiduronic Acid Deriv.; (3α,4β,8α)-4,15-Bis(acetyloxy)-12,13-epoxy-8-(3-methyl-1-oxobutoxy)trichothec-9-en-3-yl β-D-Glucopyranosiduroni |
Origin of Product |
United States |
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